Cas no 1805989-51-8 (2-(Bromomethyl)-3-fluoro-4-nitro-5-(trifluoromethoxy)pyridine)

• Product Name: 2-(Bromomethyl)-3-fluoro-4-nitro-5-(trifluoromethoxy)pyridine
• CAS No: 1805989-51-8
• MF: C₇H₃BrF₄N₂O₃
• MW: 319.007934808731
• CID: 4828662
• Update Time: 2025-10-28

2-(Bromomethyl)-3-fluoro-4-nitro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-fluoro-4-nitro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3BrF4N2O3/c8-1-3-5(9)6(14(15)16)4(2-13-3)17-7(10,11)12/h2H,1H2
• InChI Key： XHIDEWKJBXLFBD-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(=CN=1)OC(F)(F)F)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 2.6
• Topological Polar Surface Area: 67.9

Additional information on 2-(Bromomethyl)-3-fluoro-4-nitro-5-(trifluoromethoxy)pyridine

Comprehensive Overview of 2-(Bromomethyl)-3-fluoro-4-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1805989-51-8)

The compound 2-(Bromomethyl)-3-fluoro-4-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1805989-51-8) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the bromomethyl, fluoro, nitro, and trifluoromethoxy substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals often search for this compound due to its relevance in drug discovery and material science, particularly in the development of novel heterocyclic compounds and fluorinated building blocks.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability in drug design. The presence of the trifluoromethoxy group in 2-(Bromomethyl)-3-fluoro-4-nitro-5-(trifluoromethoxy)pyridine is particularly noteworthy, as it contributes to improved lipophilicity and membrane permeability. These properties align with current trends in medicinal chemistry, where fluorine-containing compounds are prioritized for their ability to modulate pharmacokinetic profiles. Searches for "fluorinated pyridine synthesis" or "nitro-pyridine applications" often highlight this compound's utility.

The synthetic versatility of CAS No. 1805989-51-8 is another key focus area. Its bromomethyl group serves as a reactive handle for further functionalization, enabling cross-coupling reactions or nucleophilic substitutions. This adaptability makes it a popular choice for constructing complex molecular architectures, a topic frequently explored in queries like "pyridine bromomethyl derivatives" or "nitro-fluoro-pyridine reactivity". Additionally, the compound's nitro group offers opportunities for reduction or displacement, expanding its role in multi-step synthetic routes.

From an industrial perspective, 2-(Bromomethyl)-3-fluoro-4-nitro-5-(trifluoromethoxy)pyridine is often discussed in the context of green chemistry and sustainable synthesis. Researchers are increasingly interested in optimizing its production to minimize waste and energy consumption, reflecting broader environmental concerns. Keywords such as "eco-friendly pyridine synthesis" or "catalytic bromination methods" underscore this trend. The compound's stability under various conditions also makes it a candidate for scalable processes, a point of interest for manufacturers.

Analytical characterization of CAS No. 1805989-51-8 involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are critical for ensuring quality control, especially given the compound's role in high-value applications. Searches for "pyridine derivative characterization" or "fluorinated compound analysis" often lead to discussions about this molecule. Its distinct spectral signatures, such as the 19F-NMR chemical shifts, are frequently cited in methodological studies.

In summary, 2-(Bromomethyl)-3-fluoro-4-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1805989-51-8) represents a convergence of structural innovation and practical utility. Its relevance to drug discovery, agrochemical development, and material science ensures sustained interest across scientific communities. By addressing common search queries and aligning with contemporary research priorities, this overview highlights the compound's multifaceted significance while adhering to SEO best practices.